Cas no 4271-19-6 (Oxazole, 4,5-dihydro-4,4-dimethyl-2-propyl-)

Oxazole, 4,5-dihydro-4,4-dimethyl-2-propyl- structure
4271-19-6 structure
Product name:Oxazole, 4,5-dihydro-4,4-dimethyl-2-propyl-
CAS No:4271-19-6
MF:C8H15NO
MW:141.2108
CID:334926
PubChem ID:293662

Oxazole, 4,5-dihydro-4,4-dimethyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 4,5-dihydro-4,4-dimethyl-2-propyl-
    • 1,3-Dioxane, 4,4-dimethyl-2-propyl-
    • 2-(n-Propyl)-4,4-dimethyl-2-oxazolin
    • 2-Propyl-4,4-dimethyl-1,3-dioxane
    • 4,4-dimethyl-2-propyl-[1,3]dioxane
    • 4,4-Dimethyl-2-propyl-1,3-dioxan
    • 4,4-dimethyl-2-propyl-2-oxazoline
    • 4,4-dimethyl-2-propyl-4,5-dihydro-oxazole
    • 4,4-dimethyl-2-propyl-oxazoline
    • CTK1F0090
    • NSC-160527
    • DTXSID80962637
    • 4271-19-6
    • NSC160527
    • 4,4-dimethyl-2-propyl-4,5-dihydro-1,3-oxazole
    • SCHEMBL11576933
    • Inchi: InChI=1S/C8H15NO/c1-4-5-7-9-8(2,3)6-10-7/h4-6H2,1-3H3
    • InChI Key: NCTUKQGCGQIABR-UHFFFAOYSA-N
    • SMILES: CC1(C)COC(CCC)=N1

Computed Properties

  • Exact Mass: 141.11545
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.6Ų
  • XLogP3: 1.2

Experimental Properties

  • PSA: 21.59
  • LogP: 1.42940

Oxazole, 4,5-dihydro-4,4-dimethyl-2-propyl- Related Literature

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